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Metastasis Research, Not a Chemical Compound
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Compound of Interest

Compound Name: BSBM6

Cat. No.: B606410

Initial investigations into the chemical structure of "BSBM6" have revealed that this term does
not refer to a specific chemical entity. Instead, "BSBM6" and its variant "BSBM-06" appear to
be identifiers for a series of distinct research abstracts and studies, primarily in the field of
neuro-oncology and brain metastasis. Therefore, a technical guide on the chemical structure,
as originally requested, cannot be provided.

The search for "BSBM6" in chemical and scientific databases did not yield any results for a
compound with this designation. However, the identifier "BSBM-06" is associated with multiple,
unrelated research presentations. These include:

o A study on the single-cell spatial analysis of metastatic brain tumors, revealing insights into
the tumor microenvironment.[1]

e Research focused on unraveling the immune microenvironment of brain metastasis
originating from lung adenocarcinoma.[2][3]

e Anovel therapeutic strategy for treating breast cancer brain metastasis by targeting the RET
receptor tyrosine kinase with FDA-approved drugs.[4][5]

These findings indicate that "BSBM" likely stands for a conference or symposium, such as
"Brain & Spine Metastasis," where "06" would designate the abstract or presentation number.

Given that BSBMB6 is not a chemical compound, the core requirements of the original request—
a summary of quantitative data, detailed experimental protocols, and visualizations of signaling

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b606410?utm_src=pdf-interest
https://www.benchchem.com/product/b606410?utm_src=pdf-body
https://www.benchchem.com/product/b606410?utm_src=pdf-body
https://www.benchchem.com/product/b606410?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11296854/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10402428/
https://www.researchgate.net/publication/372932030_BSBM-06_UNRAVELING_THE_IMMUNE_MICROENVIRONMENT_OF_BRAIN_METASTASIS_FROM_LUNG_ADENOCARCINOMA
https://www.researchgate.net/publication/394455818_BSBM-06_A_NOVEL_THERAPEUTIC_STRATEGY_FOR_THE_TREATMENT_OF_BREAST_CANCER_BRAIN_METASTASIS_BY_SELECTIVELY_TARGETING_RET_USING_FDA-APPROVED_DRUGS
https://academic.oup.com/noa/article/7/Supplement_2/ii2/8225166
https://www.benchchem.com/product/b606410?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

pathways related to a specific molecule—cannot be fulfilled. The available information pertains
to broader cancer research studies and not to the properties and activities of a single chemical
substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b606410?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11296854/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11296854/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11296854/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10402428/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10402428/
https://www.researchgate.net/publication/372932030_BSBM-06_UNRAVELING_THE_IMMUNE_MICROENVIRONMENT_OF_BRAIN_METASTASIS_FROM_LUNG_ADENOCARCINOMA
https://www.researchgate.net/publication/394455818_BSBM-06_A_NOVEL_THERAPEUTIC_STRATEGY_FOR_THE_TREATMENT_OF_BREAST_CANCER_BRAIN_METASTASIS_BY_SELECTIVELY_TARGETING_RET_USING_FDA-APPROVED_DRUGS
https://academic.oup.com/noa/article/7/Supplement_2/ii2/8225166
https://www.benchchem.com/product/b606410#what-is-the-chemical-structure-of-bsbm6
https://www.benchchem.com/product/b606410#what-is-the-chemical-structure-of-bsbm6
https://www.benchchem.com/product/b606410#what-is-the-chemical-structure-of-bsbm6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606410?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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